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Compound of Interest

Compound Name: Ethyl glycolate

Cat. No.: B046733

Ensuring the safe and environmentally responsible disposal of laboratory chemicals is a
cornerstone of modern research and development. For scientists and professionals handling
ethyl glycolate, a combustible liquid and irritant, adherence to proper disposal protocols is not
just a matter of regulatory compliance, but a critical component of laboratory safety. This guide
provides a clear, step-by-step procedure for the proper disposal of ethyl glycolate, designed to
build trust and provide value beyond the product itself.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is imperative to handle ethyl glycolate with
appropriate safety measures. This chemical is classified as a combustible liquid that can cause
skin, eye, and respiratory irritation.[1][2][3][4]

o Personal Protective Equipment (PPE): Always wear appropriate personal protective
equipment, including chemical-resistant gloves, safety goggles with side-shields, and a lab
coat.[1][5]

« Ventilation: Handle ethyl glycolate in a well-ventilated area, preferably within a chemical
fume hood, to minimize the risk of inhalation.[1][5]

« Ignition Sources: Keep ethyl glycolate away from open flames, hot surfaces, sparks, and
other potential sources of ignition.[1][2][6]

Chemical and Physical Properties

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b046733?utm_src=pdf-interest
https://www.benchchem.com/product/b046733?utm_src=pdf-body
https://www.benchchem.com/product/b046733?utm_src=pdf-body
https://www.benchchem.com/product/b046733?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC410080250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA41475~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2013:04:31~~Ethyl%20glycolate~~
https://www.chemicalbook.com/msds/ethyl-glycolate.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/12184
https://www.fishersci.com/store/msds?partNumber=AC410080250&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_Tetraethylene_Glycol_Monomethyl_Ether_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b046733?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC410080250&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_Tetraethylene_Glycol_Monomethyl_Ether_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b046733?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC410080250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA41475~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2013:04:31~~Ethyl%20glycolate~~
https://cameochemicals.noaa.gov/chemical/11527
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Understanding the properties of ethyl glycolate is essential for its safe handling and disposal.
This data is summarized for your convenience.

Property Value Citation
Physical State Liquid [1][2]
Appearance Colorless [1][2]
Flash Point 62 °C / 143.6 °F (closed cup) [11[7]
Boiling Point 158 - 159°C/316.4-318.2°F [1]
Specific Gravity 1.080 [1]

I Strong oxidizing agents,
Incompatibilities [1]
Strong bases

B Carbon monoxide (CO),
Hazardous Decomposition o [1]
Carbon dioxide (C0O2)

Step-by-Step Disposal Protocol

The disposal of ethyl glycolate must be managed as hazardous waste in compliance with all
applicable federal, state, and local regulations.[8][9][10] Never pour ethyl glycolate down the
drain or dispose of it in regular trash.[11][12]

Step 1: Waste Identification and Segregation

» Classify as Hazardous Waste: Treat all unused or contaminated ethyl glycolate as
hazardous waste.[13] This includes any absorbent materials, like sand or vermiculite, used to
clean up spills.[6][13]

o Segregate from Incompatibles: Do not mix ethyl glycolate waste with incompatible
materials, particularly strong oxidizing agents or strong bases, to prevent dangerous
chemical reactions.[1][14] It is best practice to collect halogenated and non-halogenated
solvent wastes in separate containers.[14]

Step 2: Waste Collection and Container Management
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Select an Appropriate Container: Collect ethyl glycolate waste in a chemically compatible
container that is in good condition and free from leaks.[11][13] Plastic containers are often
preferred.[8] If possible, use the original chemical container.[13]

Keep Containers Closed: Ensure the waste container is securely closed at all times, except
when adding waste.[8][13] This prevents the release of vapors and potential spills.

Proper Labeling: Clearly label the waste container with the words "Hazardous Waste".[5][15]
The label must also include the full chemical name, "Ethyl Glycolate" (avoiding formulas or
abbreviations), and the date when waste was first added to the container.[5][15]

Step 3: Storage and Accumulation

Designated Storage Area: Store the sealed and labeled waste container in a designated and
well-ventilated satellite accumulation area within the laboratory.[8]

Secondary Containment: It is best practice to use secondary containment, such as a larger,
chemically resistant tray or tub, to capture any potential leaks from the primary container.[11]

Adhere to Accumulation Limits: Be aware of the maximum volume of hazardous waste
(typically 55 gallons) allowed to be stored in a satellite accumulation area. Once this limit is
reached, it must be removed within three calendar days.[8]

Step 4: Arrange for Final Disposal

Contact EH&S: Contact your institution's Environmental Health and Safety (EH&S)
department or a licensed professional waste disposal service to arrange for the pickup and
disposal of the ethyl glycolate waste.[3][8]

Follow Institutional Procedures: Adhere to all institutional guidelines for waste pickup
requests and documentation.

Incineration: A common disposal method for glycol ethers is combustion in an approved
chemical incinerator.[16] Your waste disposal provider will determine the appropriate final
disposal method.

Experimental Workflow: Ethyl Glycolate Disposal
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The following diagram illustrates the logical workflow for the proper disposal of ethyl glycolate
from the point of generation to its final removal from the laboratory.

Laboratory Operations ‘Waste Collection & Storage

Accumulat imit Reached
Generate Ethyl Identify as Segregate from | Select & Label Collect Waste & Store in Designated or Project Complete
Glycolate Waste Hazardous Waste | | Incomy patibles Compatible Container Keep Container Closed Satellite Area ‘

Click to download full resolution via product page

Caption: Logical workflow for ethyl glycolate disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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